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Cat. No.: B1583016
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Introduction

Tridecan-7-amine, also known as 1-hexylheptylamine or 7-aminotridecane, is a long-chain
primary amine that is emerging as a versatile building block and surface-modifying agent in
advanced materials science.[1] Its molecular structure, featuring a central amine group within a
thirteen-carbon aliphatic chain, imparts unique properties that are advantageous for
applications in organic electronics and nanotechnology. This document provides detailed
application notes and representative protocols for the use of Tridecan-7-amine in the
synthesis of quantum dots, the fabrication of perovskite solar cells, and the formation of self-
assembled monolayers.

Physicochemical Properties of Tridecan-7-amine

A comprehensive understanding of the physicochemical properties of Tridecan-7-amine is
essential for its effective application in materials synthesis and surface functionalization.
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Property Value Reference
CAS Number 22513-16-2 [1]
Molecular Formula Ci3H29N [1]
Molecular Weight 199.38 g/mol [1]
Colorless to almost colorless
Appearance o [1]
clear liquid
Purity >97.0% (GC) [1]
Boiling Point 102 °C
1-Hexylheptylamine, 7-
Synonyms

Aminotridecane

Application Note 1: Tridecan-7-amine as a Capping

Agent in Quantum Dot Synthesis

Long-chain amines like Tridecan-7-amine play a crucial role as capping agents or ligands in

the colloidal synthesis of quantum dots (QDs). They control the growth and stabilization of the

nanocrystals, preventing their aggregation and influencing their size, shape, and optical

properties. The amine group coordinates to the surface of the growing nanocrystal, while the

long alkyl chain provides colloidal stability in nonpolar solvents.

Expected Effects of Tridecan-7-amine in QD Synthesis:
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Expected Effect of
Parameter Increasing Tridecan-7-
amine Concentration

Measurable Outcome

Blue-shift in
Nanocrystal Size Decrease photoluminescence and
absorption spectra
] o ) Sharper excitonic features in
Size Distribution Narrowing

absorption spectra

] Increase (up to an optimal
Quantum Yield )
concentration)

Higher photoluminescence

intensity

Colloidal Stability Increase

Longer shelf-life and

resistance to aggregation

Representative Experimental Protocol: Synthesis of
CdSe Quantum Dots using Tridecan-7-amine

This protocol is a representative example and may require optimization based on specific

experimental setups and desired QD properties.
Materials:

e Cadmium oxide (CdO)

e Selenium (Se) powder

e Tridecan-7-amine

e 1-Octadecene (ODE)

e Oleic acid

e Trioctylphosphine (TOP)

e Toluene
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e Methanol
Procedure:

o Preparation of Selenium Precursor: In an inert atmosphere (e.g., a glovebox), dissolve 0.079
g of Se powder in 1 mL of TOP.

o Preparation of Cadmium Precursor: In a three-neck flask, combine 0.026 g of CdO, 0.228 g
of oleic acid, and 10 mL of ODE.

o Reaction Setup: Heat the cadmium precursor mixture to 150 °C under vacuum for 1 hour to
form cadmium oleate.

» Addition of Capping Agent: Introduce 1-2 mL of Tridecan-7-amine into the flask and raise
the temperature to 250 °C under a nitrogen atmosphere.

e Injection and Growth: Swiftly inject the selenium precursor into the hot cadmium precursor
solution. The reaction mixture will change color, indicating the nucleation and growth of CdSe
QDs. The growth time will influence the final size of the QDs (e.g., 1-10 minutes).

e Quenching and Purification: Cool the reaction mixture to room temperature. Add an excess
of methanol to precipitate the QDs.

« |solation: Centrifuge the mixture and discard the supernatant. Re-disperse the QD pellet in a
minimal amount of toluene. Repeat the precipitation and re-dispersion steps two more times
to remove excess reagents.

o Storage: Store the purified CdSe QDs dispersed in toluene in a dark, airtight container.

Workflow for Amine-Capped Quantum Dot Synthesis
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Precursor Preparation Reaction Purification
Cadmium Precursor Heat Cd Precursor ] »(Add Tridecan-7-amine Cool and Precipitate Centifuge and ) Purified CdSe QDs
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SAM Formation Process
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(e.g., SiO2) Tridecan-7-amine
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Self-Assembly and
Packing of Alkyl Chains

Ordered Self-Assembled
Monolayer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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